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Introduction

SB 235375 is a potent and selective non-peptide antagonist of the human neurokinin-3 (NK-3)

receptor.[1] The NK-3 receptor, part of the tachykinin receptor family, is a G protein-coupled

receptor (GPCR) primarily activated by the neuropeptide neurokinin B (NKB). The NKB/NK-3R

signaling pathway is implicated in various physiological processes, making SB 235375 a

valuable tool for research in neuroscience and drug development. This document provides

detailed application notes and protocols for the preparation and use of SB 235375 stock

solutions in cell culture applications.

Mechanism of Action

SB 235375 exerts its effects by competitively binding to the NK-3 receptor, thereby blocking the

downstream signaling cascade initiated by the endogenous ligand, NKB. The NK-3 receptor is

coupled to the Gq/11 family of G proteins. Upon activation, this leads to the stimulation of

phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers then

trigger the release of intracellular calcium (Ca2+) and activate protein kinase C (PKC),

respectively, leading to various cellular responses.
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Quantitative Data Summary
The following table summarizes the key quantitative data for SB 235375.

Property Value Source

Molecular Weight 440.49 g/mol [2]

Solubility in DMSO 25 mg/mL (56.75 mM) [2]

In Vitro Activity (Ki)
2.2 nM (in CHO cells

expressing hNK-3R)
[1]

In Vitro Activity (Kb)

12 nM (in HEK 293 cells

expressing hNK-3R, Ca2+

mobilization)

[1]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[2]

Storage of Stock Solution (in

DMSO)

-80°C for 6 months; -20°C for 1

month
[2]

Experimental Protocols
I. Preparation of a 10 mM Stock Solution of SB 235375 in DMSO

This protocol describes the preparation of a 10 mM stock solution of SB 235375, a common

starting concentration for many cell culture experiments.

Materials:

SB 235375 powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance
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Pipettes and sterile tips

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), allow the SB
235375 powder and DMSO to come to room temperature.

Weighing SB 235375: Carefully weigh out a precise amount of SB 235375 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.405 mg of SB 235375
(Molecular Weight = 440.49).

Calculation: 0.01 mol/L * 0.001 L * 440.49 g/mol = 0.0044049 g = 4.405 mg

Dissolution: Add the weighed SB 235375 powder to a sterile microcentrifuge tube. Add the

appropriate volume of DMSO to achieve a 10 mM concentration. For 4.405 mg of SB
235375, add 1 mL of DMSO.

Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming

(up to 37°C) or sonication may be used to aid dissolution if necessary. Visually inspect the

solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2]

II. Application of SB 235375 in Cell Culture

This protocol provides a general guideline for using the SB 235375 stock solution to treat cells

in culture. The final working concentration should be optimized for your specific cell line and

experimental conditions.

Materials:

10 mM SB 235375 stock solution in DMSO

Cell culture medium appropriate for your cell line
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Cells plated in multi-well plates, flasks, or dishes

Vehicle control (DMSO)

Procedure:

Determine Working Concentration: Based on the in vitro activity data (Ki = 2.2 nM, Kb = 12

nM), a starting concentration range of 10 nM to 1 µM is recommended for most cell-based

assays. It is advisable to perform a dose-response experiment to determine the optimal

concentration for your specific application.

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM SB
235375 stock solution at room temperature. Prepare serial dilutions of the stock solution in

fresh, pre-warmed cell culture medium to achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.1%, to avoid solvent-induced cytotoxicity or off-target effects.

Example Dilution for 1 µM final concentration: To prepare 1 mL of culture medium with 1

µM SB 235375, add 0.1 µL of the 10 mM stock solution to 999.9 µL of medium. This

results in a final DMSO concentration of 0.01%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the drug.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of SB 235375 or the vehicle control.

Incubation: Incubate the cells for the desired period according to your experimental design.

Assay: Proceed with your specific downstream assay to measure the effects of SB 235375
on your cells.
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Caption: Signaling pathway of the NK-3 receptor and the inhibitory action of SB 235375.
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Caption: Experimental workflow for preparing and using SB 235375 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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